Cas no 149091-97-4 (M1-Enrofloxacin Hydrochloride - MOQ)

• Product Name: M1-Enrofloxacin Hydrochloride - MOQ
• CAS No: 149091-97-4
• MF: C₁₇H₂₀FN₃O₃
• MW: 333.357407569885
• CID: 1321209
• PubChem ID: 478996
• Update Time: 2025-05-21

M1-Enrofloxacin Hydrochloride - MOQ Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid,1-cyclopropyl-7-[[2-(ethylamino)ethyl]amino]-6-fluoro-1,4-dihydro-4-oxo-
• M1-Enrofloxacin
• QBOLFZHJHTUXPT-UHFFFAOYSA-N
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-[[2-(ethylaMino)ethyl]aMino]-6-fluoro-1,4-dihydro-4-oxo-
• 1-cyclopropyl-7-[2-(ethylamino)ethylamino]-6-fluoro-4-oxo-quinoline-3-carboxylic acid
• M1-Enrofloxacin Hydrochloride - MOQ
• 1-cyclopropyl-7-[2-(ethylamino)ethylamino]-6-fluoro-4-oxoquinoline-3-carboxylic acid
• 1-Cyclopropyl-7-((2-(ethylamino)ethyl)amino)-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 149091-97-4
• M1-Enrofloxacin Hydrochloride
• 1-Cyclopropyl-7-[[2-(ethylamino)ethyl]amino]-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid; Enrofloxacin metabolite 1; M1-Enrofloxacin

• Inchi： 1S/C17H20FN3O3/c1-2-19-5-6-20-14-8-15-11(7-13(14)18)16(22)12(17(23)24)9-21(15)10-3-4-10/h7-10,19-20H,2-6H2,1H3,(H,23,24)
• InChI Key： QBOLFZHJHTUXPT-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C=C1NCCNCC)C1CC1)=O

Computed Properties

• Exact Mass: 333.149
• Monoisotopic Mass: 333.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 550.2±50.0 °C at 760 mmHg
• Flash Point: 286.5±30.1 °C
• PSA: 81.67
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

M1-Enrofloxacin Hydrochloride - MOQ Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on M1-Enrofloxacin Hydrochloride - MOQ

Comprehensive Guide to M1-Enrofloxacin Hydrochloride (CAS No. 149091-97-4): Applications, Benefits, and MOQ Considerations

In the realm of veterinary pharmaceuticals, M1-Enrofloxacin Hydrochloride (CAS No. 149091-97-4) stands out as a critical metabolite of enrofloxacin, widely recognized for its broad-spectrum antibacterial properties. This compound, often referred to as the active metabolite of enrofloxacin, plays a pivotal role in treating bacterial infections in animals. With the increasing demand for high-quality veterinary drugs, understanding the specifics of M1-Enrofloxacin HCl, including its minimum order quantity (MOQ), has become a top priority for researchers, manufacturers, and distributors alike.

The chemical structure of M1-Enrofloxacin Hydrochloride (CAS No. 149091-97-4) ensures enhanced solubility and bioavailability, making it a preferred choice for formulations targeting Gram-negative and Gram-positive bacteria. Recent trends in veterinary medicine highlight a growing interest in enrofloxacin metabolites, particularly due to their efficacy in combating resistant bacterial strains. As the industry shifts toward more sustainable and effective solutions, M1-Enrofloxacin HCl has emerged as a key player in this evolution.

One of the most frequently searched questions in the veterinary pharmaceutical space is: "What is the MOQ for M1-Enrofloxacin Hydrochloride?" This reflects the practical concerns of buyers and suppliers navigating the market. The minimum order quantity for this compound varies depending on the supplier, purity requirements, and intended application. Typically, manufacturers offer flexible MOQ options to accommodate both small-scale research projects and large-scale commercial production. Ensuring a reliable supply chain for M1-Enrofloxacin HCl is essential, given its critical role in animal health.

Another hot topic in the industry revolves around the synthesis and purity standards of M1-Enrofloxacin Hydrochloride. With CAS No. 149091-97-4 being a unique identifier, researchers often seek detailed analytical data, including HPLC chromatograms and mass spectrometry results, to verify the compound's quality. The demand for high-purity M1-Enrofloxacin HCl has surged, driven by stringent regulatory requirements and the need for consistent performance in veterinary applications.

From a formulation perspective, M1-Enrofloxacin Hydrochloride is often incorporated into injectable solutions, oral suspensions, and feed additives. Its versatility and potency make it a cornerstone in treating respiratory, urinary, and gastrointestinal infections in livestock and companion animals. As the global focus on animal welfare intensifies, the role of M1-Enrofloxacin HCl in preventive and therapeutic regimens cannot be overstated.

In conclusion, M1-Enrofloxacin Hydrochloride (CAS No. 149091-97-4) represents a vital component in modern veterinary medicine. Whether you're a researcher exploring its pharmacokinetics or a supplier evaluating MOQ options, understanding this compound's nuances is crucial. By staying informed about industry trends and quality standards, stakeholders can leverage the full potential of M1-Enrofloxacin HCl to advance animal health worldwide.